Cas no 2035008-23-0 ((2E)-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 2035008-23-0
• MF: C₁₆H₁₅N₃OS₂
• MW: 329.43980050087
• CID: 6073285
• PubChem ID: 119102016
• Update Time: 2025-10-30

(2E)-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl-3-(thiophen-2-yl)prop-2-enamide
• 2035008-23-0
• (2E)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]-3-(thiophen-2-yl)prop-2-enamide
• AKOS026702404
• (E)-N-(2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-3-(thiophen-2-yl)acrylamide
• F6519-4181
• (E)-N-(2-pyrazol-1-yl-2-thiophen-2-ylethyl)-3-thiophen-2-ylprop-2-enamide

• Inchi： 1S/C16H15N3OS2/c20-16(7-6-13-4-1-10-21-13)17-12-14(15-5-2-11-22-15)19-9-3-8-18-19/h1-11,14H,12H2,(H,17,20)/b7-6+
• InChI Key： AREDRVOXTCELOV-VOTSOKGWSA-N
• SMILES： S1C=CC=C1C(CNC(/C=C/C1=CC=CS1)=O)N1C=CC=N1

Computed Properties

• Exact Mass: 329.06565446g/mol
• Monoisotopic Mass: 329.06565446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 103Ų

Additional information on (2E)-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl-3-(thiophen-2-yl)prop-2-enamide

Introduction to Compound (2E)-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl-3-(thiophen-2-yl)prop-2-enamide and Its CAS No. 2035008-23-0

Compound with the CAS number 2035008-23-0 and the systematic name (2E)-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl-3-(thiophen-2-yl)prop-2-enamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development.

The molecular framework of this compound incorporates multiple heterocyclic aromatic rings, including pyrazole and thiophene moieties, which are well-known for their diverse biological activities. The presence of these aromatic systems not only contributes to the compound's structural complexity but also enhances its pharmacological properties. Specifically, the pyrazole ring is recognized for its role in modulating various biological pathways, while the thiophene units are known for their anti-inflammatory and antioxidant properties.

In recent years, there has been a growing interest in the development of multifunctional compounds that can target multiple disease pathways simultaneously. The unique structural features of (2E)-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl-3-(thiophen-2-yl)prop-2-enamide make it a promising candidate for such applications. The compound's ability to interact with various biological targets suggests its potential in addressing complex diseases that require a multifaceted therapeutic approach.

One of the most compelling aspects of this compound is its potential in the field of oncology. Current research indicates that compounds containing both pyrazole and thiophene moieties exhibit significant anticancer activity. Studies have shown that these compounds can inhibit the growth of cancer cells by interfering with key signaling pathways involved in tumor progression. For instance, the pyrazole ring can modulate kinases that are essential for cancer cell proliferation, while the thiophene units can induce apoptosis in cancer cells by activating stress response pathways.

The pharmacokinetic properties of (2E)-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl-3-(thiophen-2-y l)prop-2-enamide have also been extensively studied. Research suggests that the compound exhibits favorable solubility and stability, which are critical factors for its bioavailability and therapeutic efficacy. Additionally, preliminary pharmacokinetic studies indicate that the compound has a reasonable half-life, allowing for once-daily dosing, which would enhance patient compliance.

In vitro and in vivo studies have provided valuable insights into the compound's mechanism of action. These studies have revealed that (2E)-N-2-(1H-pyrazol -1 -yl)-2-(thiophen - 2 - yl)ethyl - 3 - (thiophen - 2 - yl )prop - 2 - enamide interacts with multiple targets, including enzymes and receptors involved in inflammation and cell signaling. This broad spectrum of activity makes it a versatile tool for investigating complex biological processes.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired molecular architecture. The use of advanced synthetic techniques ensures high yield and purity, which are essential for pharmaceutical applications. The synthetic route also highlights the compound's potential as a building block for further derivatization, allowing researchers to explore new analogs with enhanced properties.

Economic considerations play a crucial role in the development and commercialization of pharmaceutical compounds. The production cost of (2E)-N - 2 - ( 1 H - pyrazol - 1 - yl ) - 2 - ( thiophen - 2 - yl ) ethyl - 3 - ( thiophen - 2 - yl ) prop - 2 - enamide needs to be optimized to ensure its affordability and accessibility to patients. Advances in synthetic methodologies and process optimization are expected to contribute to reducing production costs without compromising quality.

The regulatory landscape for new pharmaceutical compounds is stringent but well-defined. To bring this compound to market, manufacturers must navigate through rigorous regulatory approvals, including preclinical testing and clinical trials. Compliance with Good Manufacturing Practices (GMP) is essential to ensure the safety and efficacy of the final product. The journey from laboratory discovery to market approval is lengthy but critical for ensuring patient safety.

The environmental impact of pharmaceutical production is another important consideration. Sustainable practices must be integrated into the synthesis and manufacturing processes to minimize waste and reduce energy consumption. Green chemistry principles can be applied to develop more environmentally friendly synthetic routes for ( 2 E ) - N - 2 - ( 1 H - pyrazol e ) - 2 - ( thioph en e ) ethyl = = = = = = = = = = = = = = = = prop -= en am ide , ensuring that its production aligns with global efforts towards sustainability.

In conclusion, compound CAS no.2035008=23=0, named as(E)=N=−N=−N=−N=−N, is a multifaceted molecule with significant potential in pharmaceutical research. Its unique structural features, combined with promising preclinical results, make it a valuable candidate for further development into novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.